Cas no 6075-11-2 (1,5-di-2-furylpentan-3-one)

1,5-di-2-furylpentan-3-one structure
1,5-di-2-furylpentan-3-one structure
Product Name:1,5-di-2-furylpentan-3-one
CAS No:6075-11-2
MF:C13H14O3
MW:218.248464107513
CID:953460
PubChem ID:80175
Update Time:2025-04-19

1,5-di-2-furylpentan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-di-2-furylpentan-3-one
    • BRN 0200601; 1,5-difurylpentan-3-ol; 1,5-di-[2]furyl-pentan-3-one; 1,5-Di-[2]furyl-pentan-3-on; 1,5-difuryl-3-pentanone; 1,5-Di-2-furyl-3-pentanone; WLN: T5OJ B2V2- BT5OJ; 3-Pentanone, 1,5-di-2-furanyl-; EINECS 228-011-8; 1,5-difurylpentan-3-one; 3-Pentanone, 1,5-di-2-furyl-; 1,5-Di-2-furylpentan-3-one; MLS002638598; 1,5-di-furan-2-yl-pentan-3-one;
    • Inchi: 1S/C13H14O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h1-4,9-10H,5-8H2
    • InChI Key: PUKWJEYNRZPXEX-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CCC(CCC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.35
  • LogP: 3.00710
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